Cas no 1261922-64-8 (5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol)

• Product Name: 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol
• CAS No: 1261922-64-8
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• MDL: MFCD18315282
• CID: 2763699
• PubChem ID: 53221022
• Update Time: 2025-06-14

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-[3-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]-2-METHOXYPHENOL
• 1261922-64-8
• 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol, 95%
• DTXSID70685707
• 3'-Hydroxy-4'-methoxy-N,N-dimethyl[1,1'-biphenyl]-3-carboxamide
• MFCD18315282
• 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol

• MDL： MFCD18315282
• Inchi： 1S/C16H17NO3/c1-17(2)16(19)13-6-4-5-11(9-13)12-7-8-15(20-3)14(18)10-12/h4-10,18H,1-3H3
• InChI Key： XDXCYIONTOWOOC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C1=CC=CC(C(N(C)C)=O)=C1

Computed Properties

• Exact Mass: 271.12084340Da
• Monoisotopic Mass: 271.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol

Research Update on 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol (CAS: 1261922-64-8)

The compound 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol (CAS: 1261922-64-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This phenolic derivative, characterized by its dimethylaminocarbonyl and methoxy functional groups, has been investigated for its unique biochemical properties and interactions with various biological targets. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, shedding light on its mechanism of action and potential as a lead compound in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol, optimizing reaction conditions to achieve higher yields and purity. The compound was synthesized through a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent functional group modifications. Structural confirmation was achieved using NMR spectroscopy and high-resolution mass spectrometry, with the CAS number 1261922-64-8 being consistently referenced across analytical data.

Pharmacological investigations have revealed that this compound exhibits moderate inhibitory activity against specific inflammatory mediators, particularly cyclooxygenase-2 (COX-2), with an IC50 value of 3.2 μM in in vitro assays. Molecular docking studies suggest that the dimethylaminocarbonyl moiety plays a crucial role in binding to the active site of COX-2, while the methoxyphenol group contributes to the compound's overall stability and solubility. These findings position 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol as a promising scaffold for the development of novel anti-inflammatory agents.

Further research has explored the compound's potential in oncology applications. A 2024 preclinical study demonstrated that derivatives of 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol show selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of estrogen receptors. The compound's ability to modulate cellular signaling pathways, including the MAPK and PI3K/AKT cascades, suggests a multifaceted mechanism of action that warrants further investigation.

From a drug development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates favorable pharmacokinetic properties for this compound. It demonstrates good membrane permeability in Caco-2 cell models and moderate metabolic stability in human liver microsome assays. However, researchers note that further optimization may be required to improve its oral bioavailability and reduce potential off-target effects.

The current research landscape suggests that 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxyphenol represents a valuable chemical entity for medicinal chemistry exploration. Future studies are expected to focus on structure-activity relationship (SAR) analyses to enhance its potency and selectivity, as well as in vivo efficacy studies to validate its therapeutic potential. The compound's unique chemical structure (CAS: 1261922-64-8) and demonstrated biological activities make it a compelling subject for ongoing research in chemical biology and pharmaceutical sciences.